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Compound of Interest

Compound Name: Pentaerythritol propoxylate

Cat. No.: B1255821 Get Quote

CAS Number: 9051-49-4

This technical guide provides a comprehensive overview of pentaerythritol propoxylate, a

valuable branched polymer for various scientific applications. The information is specifically

tailored for researchers, scientists, and drug development professionals, with a focus on its

physicochemical properties, synthesis, and key experimental applications.

Physicochemical Properties of Pentaerythritol
Propoxylate
Pentaerythritol propoxylate is a viscous liquid whose properties can vary depending on the

degree of propoxylation.[1] The data presented below corresponds to a common commercially

available form with an average molecular weight of approximately 426 g/mol .
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Property Value

CAS Number 9051-49-4

Molecular Formula (example) C22H48O12[2][3]

Average Molecular Weight (Mn) ~426 g/mol [1][4]

Appearance Viscous liquid[1][4]

Density 1.05 g/mL at 25 °C[1][2][3]

Boiling Point >300 °C[1][2][3]

Flash Point 192 °C (377.6 °F) - closed cup[1]

Refractive Index n20/D 1.464[1][4]

Solubility Miscible with water[5]

XLogP3 -1.6[2]

Hydrogen Bond Donor Count 4[2]

Hydrogen Bond Acceptor Count 8[2]

Rotatable Bond Count 20[2]

Synthesis of Pentaerythritol Propoxylate
The synthesis of pentaerythritol propoxylate is typically achieved through the propoxylation

of pentaerythritol.[6] This process involves the ring-opening addition of propylene oxide to the

hydroxyl groups of pentaerythritol.

Experimental Protocol for Synthesis
A general method for the synthesis of pentaerythritol propoxylate is described in the patent

literature and involves the following steps:[6]

Charging the Reactor: Pentaerythritol and a catalyst, such as dimethylaminoethanol, are

added to a reaction vessel.
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Inert Atmosphere: The reaction vessel is purged with an inert gas, such as nitrogen, to

prevent side reactions.

Heating and Stirring: The mixture is stirred and heated to a reaction temperature of 110-140

°C.

Addition of Propylene Oxide: Propylene oxide is continuously added to the reaction mixture

while maintaining the temperature and stirring. The reaction is carried out under a pressure

of -0.095 to 0.35 MPa.

Reaction Completion: The reaction is allowed to proceed until the desired degree of

propoxylation is achieved. The resulting product is pentaerythritol propoxylate.

This method allows for the direct synthesis of the product without the need for extensive post-

reaction purification.[6]

Applications in Research and Drug Development
A significant application of pentaerythritol propoxylate in the research and drug development

sector is its use as a crystallization agent for macromolecules, particularly proteins.[5][7][8] Its

branched polymer structure provides a unique chemical environment that can promote the

formation of well-ordered, high-resolution diffraction-quality crystals, which are essential for

determining the three-dimensional structure of proteins.[8][9] This is a critical step in structure-

based drug design.

Pentaerythritol propoxylate has been successfully used to crystallize a variety of proteins,

including the phosphate transporter (PiPT), aggregation suppressing protein A (AgsA), and the

2-methylcitrate dehydratase.[2][7][8][10]

Experimental Protocol: Protein Crystallization using the
Hanging-Drop Vapor Diffusion Method
The following is a detailed protocol for the use of pentaerythritol propoxylate as a precipitant

in protein crystallization, adapted from methodologies described in the literature.[5]

Preparation of Stock Solutions:
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Prepare a buffered 50% (v/v) stock solution of pentaerythritol propoxylate. The choice of

buffer and pH will be protein-dependent.

Prepare the purified protein sample at a suitable concentration (typically 5-15 mg/mL) in

an appropriate buffer.

Setting up the Crystallization Experiment:

This protocol utilizes the hanging-drop vapor diffusion method.

Pipette 500 µL of the reservoir solution (containing a specific concentration of

pentaerythritol propoxylate, buffer, and any necessary additives) into the well of a

crystallization plate.

On a siliconized glass coverslip, mix 1-2 µL of the protein solution with an equal volume of

the reservoir solution.

Invert the coverslip and place it over the well, sealing it with grease to create a closed

system.

Incubation and Observation:

Incubate the crystallization plate at a constant temperature (e.g., 4°C or 20°C).

Periodically observe the drops under a microscope for the formation of crystals over

several days to weeks.

Cryoprotection:

A notable advantage of pentaerythritol propoxylate is that it can also act as a

cryoprotectant.[9][10] This means that for X-ray diffraction analysis at cryogenic

temperatures, crystals grown in solutions containing a high concentration of

pentaerythritol propoxylate may not require an additional cryoprotectant step before

being flash-cooled in liquid nitrogen.[10]

Safety and Toxicology
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Pentaerythritol propoxylate is generally considered to have low toxicity.[9] However, as with

any chemical, appropriate safety precautions should be taken in a laboratory setting.

Toxicological Endpoint Result

Acute Oral Toxicity (LD50, rat) > 2,500 mg/kg

Acute Dermal Toxicity (LD50, rat) > 2,000 mg/kg

Skin Corrosion/Irritation (rabbit) No skin irritation

Serious Eye Damage/Irritation (rabbit) No eye irritation

Skin Sensitization (mouse) Does not cause skin sensitization

Germ Cell Mutagenicity (Ames test) Negative

Diagrams
Protein Crystallization Workflow
The following diagram illustrates the general workflow for protein crystallization using

pentaerythritol propoxylate as a precipitant.
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Protein Crystallization Workflow using Pentaerythritol Propoxylate
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Caption: A flowchart of the protein crystallization process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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